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Compound of Interest

(S)-3-Phosphoglyceric acid-
13C3sodium

Cat. No.: B13415046

Compound Name:

For researchers, scientists, and professionals in drug development, the proper disposal of
laboratory chemicals is a critical component of ensuring a safe and compliant work
environment. This guide provides a detailed protocol for the disposal of (S)-3-Phosphoglyceric
acid-13C3 sodium, a stable isotope-labeled compound. Adherence to these procedures is
essential for minimizing environmental impact and maintaining laboratory safety.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for the specific compound. While (S)-3-Phosphoglyceric acid-13C3 sodium is a stable
isotope-labeled compound and not radioactive, its chemical properties dictate the necessary
safety precautions. The unlabeled analogue, D-(-)-3-Phosphoglyceric acid disodium salt, is
known to be a skin and eye irritant and may cause respiratory irritation[1][2]. Therefore,
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, should be worn at all times when handling this compound. All handling should be
performed in a well-ventilated area, preferably within a fume hood[1].

Disposal Protocol: A Step-by-Step Approach

The disposal of (S)-3-Phosphoglyceric acid-13C3 sodium should be treated with the same
diligence as its unlabeled counterpart, as stable isotopes do not confer radioactivity[3][4]. The
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primary consideration for disposal is the chemical's hazardous characteristics.
Step 1: Waste Identification and Classification

The first step is to classify the waste. Based on the available safety data for the analogous
compound, any waste containing (S)-3-Phosphoglyceric acid-13C3 sodium should be
considered hazardous chemical waste due to its irritant properties[1][2]. It is crucial to not mix
this waste with other waste streams, such as radioactive or biohazardous waste, unless
explicitly required for a specific experimental protocol[5].

Step 2: Segregation and Storage

Proper segregation of chemical waste is paramount to prevent dangerous reactions[6]. Waste
containing (S)-3-Phosphoglyceric acid-13C3 sodium should be collected in a dedicated,
properly labeled, and chemically compatible container. The container must be kept securely
closed except when adding waste[6]. Store the waste container in a designated satellite
accumulation area within the laboratory, away from incompatible materials[6].

Step 3: Waste Container Labeling

The waste container must be clearly labeled with the words "Hazardous Waste," the full
chemical name "(S)-3-Phosphoglyceric acid-13C3 sodium," and a clear indication of the
hazards (e.g., "Irritant"). The date of waste accumulation should also be clearly marked on the
label.

Step 4: Disposal Request and Pickup

Once the waste container is full or has been in accumulation for the maximum allowable time
according to institutional and local regulations, a request for disposal should be submitted to
the institution's Environmental Health & Safety (EHS) department. Do not attempt to dispose of
this chemical down the drain or in the regular trash[1]. EHS will arrange for the collection and
proper disposal of the hazardous waste in accordance with all federal, state, and local
regulations.

Quantitative Data for Chemical Waste Disposal
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The following table summarizes general quantitative guidelines relevant to the disposal of

laboratory chemical waste. Specific limits for (S)-3-Phosphoglyceric acid-13C3 sodium are not

defined; therefore, general best practices must be followed.

Parameter

Guideline

Citation

Sewer Disposal

Prohibited for hazardous

chemicals.

[1]

Solid Waste Disposal

Prohibited for hazardous

chemicals.

[6]

Container Headspace

Leave at least 10% headspace
in liquid waste containers to

allow for expansion.

N/A

pH Range for Aqueous Waste

Generally, agueous waste
should be neutralized to a pH
between 6.0 and 9.0 before
disposal by EHS, if deemed
appropriate by them. However,
direct sewer disposal is not

permitted for this compound.

N/A

Experimental Protocols

This document provides operational guidance for disposal and does not cite specific

experimental protocols that would generate this waste. The disposal procedures outlined are

based on the chemical's inherent properties and general laboratory safety standards.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (S)-3-

Phosphoglyceric acid-13C3 sodium.
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(Start: (S)-3-Phosphoglyceric acid-13C3 sodium waste generatea

Is the compound radioactive?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13415046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

